2-(2,4-Dichloro-5-methoxy((4-methylphenyl)sulfonyl)anilino)-N-phenylacetamide

• IUPAC Name: 2-(2,4-dichloro-5-methoxy-N-(4-methylphenyl)sulfonylanilino)-N-phenylacetamide
• InChI: InChI=1S/C22H20Cl2N2O4S/c1-15-8-10-17(11-9-15)31(28,29)26(14-22(27)25-16-6-4-3-5-7-16)20-13-21(30-2)19(24)12-18(20)23/h3-13H,14H2,1-2H3,(H,25,27)
• InChI Key: PFBCCFKEARDUJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=CC=C2)C3=CC(=C(C=C3Cl)Cl)OC
• Molecular Formula: C22H20Cl2N2O4S
• Molecular Weight: 479.4 g/mol

Description

2-(2,4-Dichloro-5-methoxy((4-methylphenyl)sulfonyl)anilino)-N-phenylacetamide (DCMSA) is a synthetic compound that has been studied for its potential applications in the fields of biochemistry and physiology. DCMSA is a product of the condensation reaction between 2,4-dichloro-5-methoxybenzenesulfonyl chloride and aniline, and is a white crystalline powder with a molecular weight of 379.8 g/mol. DCMSA has been studied as a potential drug for the treatment of various diseases, such as cancer and Alzheimer’s disease.

Scientific Research Applications

Scientific Research Applications

Synthesis of Analogous Compounds

Research has focused on developing synthetic methodologies for compounds with similar structural features, such as chloroacetamide herbicides and their metabolites, and novel anilidoquinoline derivatives with potential antiviral properties. For instance, studies on chloroacetamide herbicides like acetochlor and metolachlor delve into their metabolism and transformation products, potentially offering insights into the environmental fate and biochemical interactions of related compounds (Coleman et al., 2000). Similarly, the synthesis and therapeutic efficacy of anilidoquinoline derivatives against Japanese encephalitis suggest a framework for exploring the bioactivity of structurally similar acetamides (Ghosh et al., 2008).

Environmental Impact and Degradation Studies

The environmental impact, degradation pathways, and persistence of chloroacetamide herbicides in various matrices have been studied extensively. This research can provide a basis for understanding how structurally similar compounds might behave in the environment and the potential for bioaccumulation or breakdown products that could have ecological implications (Rodríguez-Cruz & Lacorte, 2005).

Potential Pharmacological Applications

The development of compounds for therapeutic use, particularly those with novel mechanisms of action, is a significant area of research. The study on a novel anilidoquinoline derivative's antiviral and antiapoptotic effects offers a glimpse into how structurally related acetamides could be tailored for specific pharmacological targets, providing a basis for future drug development and therapeutic interventions (Ghosh et al., 2008).

Photoresponsive Molecularly Imprinted Materials

The design and synthesis of photoresponsive molecularly imprinted polymers (MIPs) using azobenzene-containing monomers for the controlled release and uptake of pharmaceuticals in aqueous media highlight an innovative application area that could be relevant for structurally related compounds. This approach has implications for targeted drug delivery systems and the development of smart materials capable of responding to environmental stimuli (Gong et al., 2008).